Cas no 55443-57-7 (L-Lysine-13C6)

• Product Name: L-Lysine-13C6
• CAS No: 55443-57-7
• MF: C₆H₁₄N₂O₂
• MW: 152.143490314484
• CID: 4555376
• Update Time: 2025-06-15

L-Lysine-13C6 Chemical and Physical Properties

Names and Identifiers

• L-Lysine-13C6
• DBOQJTOEUAHKQQ-FXESKPBXSA-N

• Inchi： 1S/C6H14N2O2/c7-4-2-1-3-5(8)6(9)10/h5H,1-4,7-8H2,(H,9,10)/t5-/m0/s1/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： KDXKERNSBIXSRK-IQUPZBQQSA-N
• SMILES： [13C](O)(=O)[13C@H]([13CH2][13CH2][13CH2][13CH2]N)N

Additional information on L-Lysine-13C6

Recent Advances in the Application of L-Lysine-13C6 (CAS: 55443-57-7) in Chemical Biology and Pharmaceutical Research

L-Lysine-13C6, a stable isotope-labeled form of the essential amino acid L-lysine (CAS: 55443-57-7), has emerged as a critical tool in chemical biology and pharmaceutical research. This compound, with six carbon-13 atoms replacing the natural carbon-12 atoms in the lysine molecule, enables precise tracking of metabolic pathways and protein synthesis in various biological systems. Recent studies have demonstrated its utility in drug discovery, metabolic flux analysis, and proteomics research, offering new insights into disease mechanisms and therapeutic interventions.

A notable application of L-Lysine-13C6 is in the field of cancer metabolism research. A 2023 study published in Nature Chemical Biology utilized this compound to map the rewiring of metabolic pathways in cancer cells under therapeutic stress. The researchers employed mass spectrometry-based techniques to track the incorporation of 13C-labeled lysine into newly synthesized proteins, revealing distinct metabolic vulnerabilities in drug-resistant cancer cell lines. This approach provides a powerful method for identifying novel therapeutic targets in precision oncology.

In pharmaceutical development, L-Lysine-13C6 serves as an important tracer for studying drug-protein interactions. Recent work published in the Journal of Medicinal Chemistry demonstrated its use in characterizing the binding kinetics of novel kinase inhibitors. By monitoring the isotope patterns in enzyme-substrate complexes, researchers gained unprecedented resolution in understanding drug-target residence times and off-target effects, significantly advancing structure-activity relationship studies.

The compound has also found applications in neurodegenerative disease research. A 2024 study in Cell Metabolism employed L-Lysine-13C6 to investigate protein turnover rates in neuronal cells, providing new evidence for the role of lysine metabolism in tau protein aggregation. This research offers potential biomarkers for early Alzheimer's disease detection and novel approaches for therapeutic intervention targeting protein homeostasis.

From a technical perspective, advances in analytical instrumentation have greatly enhanced the utility of L-Lysine-13C6. The development of high-resolution mass spectrometry platforms coupled with improved data processing algorithms now allows for the simultaneous tracking of multiple isotopically labeled amino acids, enabling comprehensive systems biology approaches to study complex biological processes.

Looking forward, the integration of L-Lysine-13C6 with emerging technologies such as single-cell proteomics and spatial metabolomics promises to unlock new dimensions in biomedical research. The compound's unique properties position it as an indispensable tool for advancing our understanding of fundamental biological processes and accelerating drug discovery efforts across multiple therapeutic areas.